Cas no 39646-72-5 (1,4-Dibromoadamantane)
1,4-Dibromoadamantane structure
Product Name:1,4-Dibromoadamantane
CAS No:39646-72-5
MF:C10H14Br2
MW:294.026161670685
CID:55065
PubChem ID:4533350
Update Time:2025-04-18
1,4-Dibromoadamantane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dibromoadamantane
- trans-1,4-Dibromoadamantane
- Tricyclo[3.3.1.13,7]decane,1,4-dibromo-, (1a,3a,4a,5b,7a)- (9CI)
- A824672
- SCHEMBL1074040
- 39646-72-5
- 52918-86-2
- FT-0713336
- DTXSID70404016
- AKOS015917853
- 3-Hydroxy-5-iodo(1H)indazole
- Tricyclo[3.3.1.13,7]decane, 1,4-dibromo-
-
- Inchi: 1S/C10H14Br2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-9H,1-5H2
- InChI Key: BPJZBMGMBABTDL-UHFFFAOYSA-N
- SMILES: BrC12CC3CC(C1)C(C(C3)C2)Br
Computed Properties
- Exact Mass: 291.94622
- Monoisotopic Mass: 291.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.804
- Boiling Point: 295.8 ºC at 760 mmHg
- Flash Point: 151.8ºC
- Refractive Index: 1.626
- PSA: 0
- LogP: 3.72350
1,4-Dibromoadamantane Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
39646-72-5 (1,4-Dibromoadamantane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk